Cas no 2229031-83-6 (1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2229031-83-6
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 6250580
• PubChem ID: 165836016
• Update Time: 2025-10-29

1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid
• 2229031-83-6
• EN300-1735493

• Inchi： 1S/C11H12O5/c12-6-4-7(13)9(8(14)5-6)11(10(15)16)2-1-3-11/h4-5,12-14H,1-3H2,(H,15,16)
• InChI Key： OJZVZQBIMNKHLW-UHFFFAOYSA-N
• SMILES： OC(C1(C2C(=CC(=CC=2O)O)O)CCC1)=O

Computed Properties

• Exact Mass: 224.06847348g/mol
• Monoisotopic Mass: 224.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 98Ų

Additional information on 1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid

Introduction to 1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2229031-83-6)

1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid, with the CAS number 2229031-83-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclobutane carboxylic acids and is characterized by its unique structural features, including a trihydroxyphenyl substituent. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of 1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid consists of a cyclobutane ring attached to a carboxylic acid group and a 2,4,6-trihydroxyphenyl moiety. The cyclobutane ring is a four-membered cyclic structure that is known for its high ring strain and reactivity. The presence of the trihydroxyphenyl group introduces multiple hydroxyl functionalities, which can participate in hydrogen bonding and other intermolecular interactions. These features collectively contribute to the compound's potential as a bioactive molecule.

Recent studies have explored the biological activities of 1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid. One notable area of research is its anti-inflammatory properties. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that 1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid has also shown promising antioxidant properties. Oxidative stress is a key factor in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have indicated that this compound can scavenge free radicals and protect cells from oxidative damage. This makes it a potential candidate for developing novel antioxidant therapies.

The pharmacokinetic profile of 1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid has been investigated to assess its suitability for drug development. Preliminary studies have shown that it exhibits good oral bioavailability and favorable metabolic stability. These properties are crucial for ensuring that the compound can be effectively absorbed and distributed in the body after administration. Further research is ongoing to optimize its pharmacokinetic parameters and enhance its therapeutic efficacy.

The safety profile of 1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid is another important aspect being evaluated. Toxicological studies have indicated that this compound has low toxicity at therapeutic concentrations. However, more comprehensive safety assessments are required to fully understand its long-term effects and potential side effects. These studies are essential for ensuring the safe use of the compound in clinical settings.

In conclusion, 1-(2,4,6-trihydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2229031-83-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its anti-inflammatory and antioxidant properties, making it an attractive candidate for drug discovery and development. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological profile for clinical use.